5-Bromo-4-cyclopropoxy-2-methylpyridine

• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 5-bromo-4-cyclopropyloxy-2-methylpyridine
• InChI: InChI=1S/C9H10BrNO/c1-6-4-9(8(10)5-11-6)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: XQMQBYLKVZYZJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=N1)Br)OC2CC2

Description

5-Bromo-4-cyclopropoxy-2-methylpyridine is a substituted pyridine derivative characterized by a bromine atom at the 5-position, a cyclopropoxy group (-O-cyclopropyl) at the 4-position, and a methyl group at the 2-position. Substituted pyridines are critical intermediates in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric tunability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-cyclopropoxy-2-methylpyridine typically involves the bromination of 4-cyclopropoxy-2-methylpyridine. One common method is the use of N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) under reflux conditions. The reaction proceeds as follows:

• Dissolve 4-cyclopropoxy-2-methylpyridine in an appropriate solvent such as dichloromethane.
• Add N-bromosuccinimide and a catalytic amount of AIBN.
• Reflux the mixture until the reaction is complete.
• Purify the product by column chromatography.

Industrial Production Methods

Industrial production of 5-Bromo-4-cyclopropoxy-2-methylpyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4-cyclopropoxy-2-methylpyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The cyclopropoxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction Reactions: The pyridine ring can be reduced under specific conditions to form piperidine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium amide, potassium thiolate, and sodium alkoxide. Reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Oxidation Reactions: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction Reactions: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) are common methods.

Major Products Formed

Substitution Reactions: Products include various substituted pyridines depending on the nucleophile used.

Oxidation Reactions: Products include cyclopropyl ketones or aldehydes.

Reduction Reactions: Products include piperidine derivatives.

Scientific Research Applications

5-Bromo-4-cyclopropoxy-2-methylpyridine has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of potential pharmaceutical agents, particularly those targeting neurological disorders and inflammatory diseases.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: It can be used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Bromo-4-cyclopropoxy-2-methylpyridine depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors. For example, it could inhibit the activity of certain enzymes by binding to their active sites, thereby modulating biochemical pathways involved in disease processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns and Molecular Features

The following table summarizes key structural analogs and their differences:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Reference ID
5-Bromo-4-methoxy-2-methylpyridine	5-Br, 4-OCH₃, 2-CH₃	C₇H₈BrNO	Pharmaceutical intermediate; methoxy group enhances solubility
5-Bromo-2-hydroxy-4-methylpyridine	5-Br, 2-OH, 4-CH₃	C₆H₆BrNO	Chelating agent; hydroxyl group increases polarity
2-Amino-5-bromo-4-methylpyridine	5-Br, 4-CH₃, 2-NH₂	C₆H₇BrN₂	Bioactive precursor; amino group aids in cross-coupling reactions
4-Bromo-5-chloro-2-methylpyridine	4-Br, 5-Cl, 2-CH₃	C₆H₅BrClN	Agrochemical synthesis; halogen diversity improves reactivity
5-Bromo-4-chloro-2-(methylthio)pyrimidine	5-Br, 4-Cl, 2-SCH₃ (pyrimidine)	C₅H₄BrClNS	Versatile building block in heterocyclic chemistry

Key Comparative Analysis

Electronic Effects

• Halogen Substitution : Bromine at the 5-position (common in all analogs) provides electron-withdrawing effects, stabilizing intermediates in Suzuki-Miyaura couplings. Chlorine (e.g., in 4-Bromo-5-chloro-2-methylpyridine) further enhances electrophilicity .
• Cyclopropoxy vs.

Steric and Solubility Profiles

• Hydroxyl vs. Alkoxy Groups : 5-Bromo-2-hydroxy-4-methylpyridine exhibits higher polarity due to the -OH group, improving aqueous solubility but reducing membrane permeability compared to alkoxy-substituted analogs .
• Amino Substitution: 2-Amino-5-bromo-4-methylpyridine’s -NH₂ group facilitates hydrogen bonding, making it suitable for metal coordination or as a ligand in catalysis .

Pharmaceutical Relevance

• Methoxy and Cyclopropoxy Derivatives : Methoxy-substituted pyridines are prevalent in kinase inhibitors (e.g., imatinib analogs), while cyclopropoxy groups are explored for metabolic stability in CNS-targeting drugs .
• Amino-Substituted Analogs: 2-Amino-5-bromo-4-methylpyridine is a precursor in antitumor agents, leveraging bromine for late-stage functionalization .

Material Science

• Halogenated pyridines serve as ligands in OLEDs and metal-organic frameworks (MOFs). The cyclopropoxy group’s rigidity could enhance thermal stability in such materials .